1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea

• Molecular Formula: C23H22N2O
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 1-(3,3-diphenylprop-2-enyl)-3-(3-methylphenyl)urea
• InChI: InChI=1S/C23H22N2O/c1-18-9-8-14-21(17-18)25-23(26)24-16-15-22(19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-15,17H,16H2,1H3,(H2,24,25,26)
• InChI Key: AQCRRYHNTDGOLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCC=C(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea is a synthetic urea derivative characterized by a diphenylallyl group attached to the urea nitrogen and a meta-tolyl (m-tolyl) substituent. The compound’s structure combines a rigid, hydrophobic diphenylallyl moiety with the hydrogen-bonding capability of the urea functional group, which may influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Key Differences :

• Electron-withdrawing groups (e.g., nitro in 7b) in dioxoisoindolin analogs reduce yields (70%) compared to electron-donating groups (e.g., methoxy in 7d: 85%) .

Allyl-Substituted Derivatives

The diphenylallyl group is structurally similar to dimethyl-(1-methyl-3,3-diphenyl-allyl)-amine hydrochloride , a pharmacopeial reference standard (USP Citalopram Related Compound F RS). While the latter features a dimethylamine group instead of urea, its inclusion in pharmacopeial guidelines underscores the pharmaceutical relevance of diphenylallyl-containing compounds .

Functional Group Impact :

• The urea group in the target compound enables hydrogen bonding, which may improve target binding affinity compared to the amine in the USP compound.

Pharmacopeial and Regulatory Considerations

The USP listing of structurally related compounds (e.g., fenofibrate analogs) highlights rigorous purity and synthesis standards for allyl- and urea-containing molecules.

Data Tables and Research Findings

Table 1. Comparative Properties of Urea Derivatives and Allyl-Substituted Analogs

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Pharmacopeial Status
1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea	Not available	Not available	Not available	Not listed
1-(1,3-Dioxoisoindolin-2-yl)-3-aryl urea (7a–f)	Varies by substituent	168–215	65–85	Not listed
1-[3-(4-Pyridin-4-yl-1H-pyrazol-3-yl)-benzyl]-3-m-tolyl-urea	383.453	Not available	Not available	Not listed
Dimethyl-(1-methyl-3,3-diphenyl-allyl)-amine hydrochloride	286.64	Not available	Not available	USP Standard

Notes:

• Data gaps for the target compound indicate a need for experimental characterization.
• Higher yields in dioxoisoindolin analogs correlate with electron-donating aryl groups .